5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid

• IUPAC Name: 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid
• InChI: InChI=1S/C7H9N3O2/c11-7(12)5-2-1-3-6-9-8-4-10(5)6/h4-5H,1-3H2,(H,11,12)
• InChI Key: CHWJPBKFNSZZGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N2C=NN=C2C1)C(=O)O
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• CAS RN: 1367696-42-1

Description

“5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-5-carboxylic acid” is a chemical compound. It is a stable compound that is soluble in organic solvents and is not prone to hydrolysis.

Synthesis Analysis

The synthesis pathway for this compound involves the reaction of 3-amino-5-nitrosopyrazole with trifluoroacetic anhydride and sodium azide, followed by cyclization with copper (I) iodide to form the desired product.

Molecular Structure Analysis

The molecular structure of this compound is complex. It has a molecular weight of 203.63. The InChI code for this compound is 1S/C7H9N3O2.ClH/c11-7(12)5-1-2-6-8-4-9-10(6)3-5;/h4-5H,1-3H2,(H,11,12);1H.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and require further study. The structures forming the resulting compound libraries with yields and methods used for their preparation are listed in Figures 2 and 3.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3, a boiling point of 319.8±52.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C. It also has an enthalpy of vaporization of 56.1±3.0 kJ/mol and a flash point of 147.2±30.7 °C.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral properties of [1,2,4]triazolo[4,3-a]pyridine derivatives. . Investigating their mechanism of action and optimizing their efficacy could lead to novel antiviral drugs.

Medicinal Chemistry

• [1,2,4]Triazolo[4,3-a]pyridines serve as valuable scaffolds in medicinal chemistry. . These efforts aim to develop new therapeutic agents.

Organic Synthesis

• The synthesis of [1,2,4]triazolo[4,3-a]pyridines involves interesting reactions. . These synthetic strategies contribute to the toolbox of organic chemists.

Mechanism of Action

The mechanism of action of this compound is not well understood. It is suggested that the specificity of the action of these PDE inhibitors was attributed to the selective binding at a given cAMP PDE site in the cardiovascular system.

Safety and Hazards

This compound is an irritant to eyes, skin, and the respiratory system and should be handled with care. Ingestion should be avoided.